Methyl 3-bromo-5-methylbenzoate
Overview
Description
“Methyl 3-bromo-5-methylbenzoate” is a chemical compound with the molecular formula C9H9BrO2 . Its molecular weight is 229.07 .
Molecular Structure Analysis
The molecular structure of “Methyl 3-bromo-5-methylbenzoate” is represented by the linear formula C9H9BrO2 . The compound contains nine carbon atoms, nine hydrogen atoms, one bromine atom, and two oxygen atoms .
Physical And Chemical Properties Analysis
“Methyl 3-bromo-5-methylbenzoate” is a solid compound . Its exact boiling point is not provided in the search results .
Scientific Research Applications
Organic Synthesis
Methyl 3-bromo-5-methylbenzoate is often used in organic synthesis due to its unique structure and reactivity . The presence of the bromine atom makes it a good candidate for various substitution reactions, while the ester group can participate in a variety of reactions, such as hydrolysis, reduction, and transesterification.
Building Block in Pharmaceutical Research
This compound can serve as a building block in the synthesis of more complex molecules in pharmaceutical research . Its bromine atom can be replaced with other groups or atoms to create a wide range of compounds with potential therapeutic properties.
Material Science
In the field of material science, Methyl 3-bromo-5-methylbenzoate could potentially be used in the synthesis of polymers or other materials . The specifics of such applications would depend on the properties desired in the final product.
Insect Repellent Research
Interestingly, it has been found that Methyl 3-bromo-5-methylbenzoate and its analogs exhibit strong spatial repellency against certain insects . This opens up potential applications in the development of new insect repellents.
Computational Chemistry and Molecular Modeling
The compound’s relatively simple structure makes it a good candidate for computational chemistry studies and molecular modeling . These studies can provide valuable insights into the compound’s properties and reactivity.
Safety and Hazard Research
Given its classification as a potentially hazardous substance , research into the safety and environmental impact of Methyl 3-bromo-5-methylbenzoate is also an important application. This can include studies on its toxicity, biodegradability, and potential effects on wildlife.
Safety and Hazards
“Methyl 3-bromo-5-methylbenzoate” is classified with the signal word “Warning” according to its Safety Data Sheet . It’s recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be used when handling this compound .
properties
IUPAC Name |
methyl 3-bromo-5-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO2/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAOZBFUAVJUPED-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)Br)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90626930 |
Source
|
| Record name | Methyl 3-bromo-5-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90626930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-bromo-5-methylbenzoate | |
CAS RN |
478375-40-5 |
Source
|
| Record name | Methyl 3-bromo-5-methylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=478375-40-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 3-bromo-5-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90626930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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